3-(1-Isopropyl-1H-benzoimidazol-2-YL)-propylamine
Overview
Description
3-(1-Isopropyl-1H-benzoimidazol-2-YL)-propylamine is a chemical compound that is used in a variety of scientific research applications. It is a derivative of the benzoimidazole family and is a highly versatile compound, due to its ability to form various derivatives and its wide range of applications.
Scientific Research Applications
Synthesis and Characterization
3-(1-Isopropyl-1H-benzoimidazol-2-yl)-propylamine and its derivatives have been synthesized and characterized for various applications. A novel series of benzimidazole derivatives were synthesized, characterized by spectroscopic methods, and investigated for their antimicrobial properties against human pathogenic microorganisms. These compounds demonstrated significant activity, with some showing superior efficacy compared to standard drugs, indicating their potential in antimicrobial treatments (Krishnanjaneyulu et al., 2014).
Structural Studies
Structural and conformational studies of related benzimidazole compounds have been conducted using NMR and X-ray diffraction. These studies provide insights into the molecular structures and potential functional applications of benzimidazole derivatives in various fields, including materials science and pharmaceuticals (Raouafi et al., 2007).
Antimicrobial Agents
Research on benzimidazole derivatives has shown their effectiveness as antimicrobial agents. Novel isoxazolyl benzoimidazolyl benzamides, acrylamides, and propionamides were synthesized and demonstrated superior in vitro activities against bacterial and fungal strains compared to standard drugs, highlighting their potential as new antimicrobial agents (Rajanarendar et al., 2008).
Material Science Applications
Benzoimidazole compounds have been explored for their applications in material science, such as in the development of new electron-accepting materials for organic light-emitting diodes (OLEDs). These materials exhibit promising properties for improving the efficiency of OLED devices (Hu et al., 2017).
DNA-Binding and Antioxidant Activity
Studies on silver(I) complexes containing benzimidazole ligands have revealed their DNA-binding properties and antioxidant activities. These complexes interact with DNA through intercalation and exhibit potential therapeutic applications due to their biological activities (Wu et al., 2012).
Safety and Hazards
properties
IUPAC Name |
3-(1-propan-2-ylbenzimidazol-2-yl)propan-1-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3/c1-10(2)16-12-7-4-3-6-11(12)15-13(16)8-5-9-14/h3-4,6-7,10H,5,8-9,14H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FCCQEQFJYHDCAY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C2=CC=CC=C2N=C1CCCN |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1-Isopropyl-1H-benzoimidazol-2-YL)-propylamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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